Diphenyl[3-(trimethylsilyl)propyl]phosphane

• CAS RN: 69858-27-1
• Molecular Formula: C18H25PSi
• Molecular Weight: 300.4 g/mol
• IUPAC Name: diphenyl(3-trimethylsilylpropyl)phosphane
• InChI: InChI=1S/C18H25PSi/c1-20(2,3)16-10-15-19(17-11-6-4-7-12-17)18-13-8-5-9-14-18/h4-9,11-14H,10,15-16H2,1-3H3
• InChI Key: XZYKUQHNUMYJNO-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCCP(C1=CC=CC=C1)C2=CC=CC=C2

Description

Diphenyl[3-(trimethylsilyl)propyl]phosphane is a useful research compound. Its molecular formula is C18H25PSi and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 22.8 g (0.2 mole) allyl trimethyl silane and 37.2 g (0.2 mole) diphenyl phosphine was reacted for 158 hours in the manner described in Example 1. A subsequent fractional distillation, yielded the desired pure adduct as a clear, colorless liquid. The distillation yield was 50%. The product had a boiling point of 150° C. at 0.10 mm.